1-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C16H18F4N4O4S/c1-22-14(16(18,19)20)21-24(15(22)25)11-5-7-23(8-6-11)29(26,27)13-9-10(17)3-4-12(13)28-2/h3-4,9,11H,5-8H2,1-2H3
• InChI Key: SKXVTQSECPFLGY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC)C(F)(F)F
• Molecular Formula: C16H18F4N4O4S
• Molecular Weight: 438.4 g/mol
• CAS No.: 2034330-26-0

Description

1-(1-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a heterocyclic compound featuring a 1,2,4-triazol-5(4H)-one core fused with a piperidine ring. The structure includes a sulfonyl group linked to a 5-fluoro-2-methoxyphenyl substituent, a methyl group at position 4, and a trifluoromethyl group at position 3 of the triazolone ring (Figure 1).

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Key Substituents	Evidence Source
Target Compound	1,2,4-triazol-5(4H)-one	5-Fluoro-2-methoxyphenylsulfonyl, 4-methyl, 3-trifluoromethyl
5-{1-[(4-Fluorophenoxy)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one	1,2,4-triazol-3-one	4-Phenyl, 4-fluorophenoxyacetyl
3-(4-Methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one	Pyridin-2-one	3-Trifluoromethylbenzyl, 4-methyl-5-sulfanyl-triazolyl
Methyl 5-(4-(4-Methoxyphenyl)-1H-1,2,3-triazol-1-yl)-4′-(1-(2,2,2-trifluoroacetyl)piperidin-4-yl)-biphenyl-3-carboxylate	Biphenyl-triazole	4-Methoxyphenyl-triazole, trifluoroacetyl-piperidine

Key Observations :

• The target compound’s 5-fluoro-2-methoxyphenylsulfonyl group distinguishes it from analogues with acetyl or phenoxyacetyl substituents (e.g., ). This sulfonyl group may enhance binding to hydrophobic pockets in target proteins.
• The trifluoromethyl group at position 3 is shared with other triazolone derivatives (e.g., ), which often improve metabolic stability and lipophilicity.
• Piperidine-linked triazolones (e.g., ) are common in drug discovery due to their conformational flexibility and ability to engage in hydrogen bonding.

Pharmacological Activity

Table 2: Pharmacological Data of Selected Analogues

Compound Name	Target/Activity	IC50/EC50	Evidence Source
Target Compound	Not reported	N/A	N/A
Methyl 5-(4-(4-Methoxyphenyl)-1H-1,2,3-triazol-1-yl)-4′-(1-(2,2,2-trifluoroacetyl)piperidin-4-yl)-biphenyl-3-carboxylate	P2Y14 Receptor Antagonist	49% inhibition at 10 µM
5-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}-4-phenyl-4H-1,2,4-triazole-3-thiol	Kinase Inhibitor (hypothetical)	Not reported

Key Observations :

• Fluorinated substituents (e.g., trifluoromethyl in ) are associated with enhanced target affinity and pharmacokinetic profiles.

Key Observations :

• The target compound’s synthesis likely involves sulfonylation of a piperidine intermediate followed by triazolone ring formation, a strategy mirrored in other analogues (e.g., ).
• Pd-catalyzed coupling (e.g., Suzuki reaction in ) is a common step for introducing aryl/heteroaryl groups in related compounds.

Physicochemical Properties

Table 4: Calculated/Experimental Properties

Compound Name	Molecular Weight (g/mol)	logP	Solubility (µM)	Evidence Source
Target Compound	~450 (estimated)	~3.5	<10 (predicted)
1-(4-Fluorophenyl)-3-methyl-4-phenylsulfanyl-1H-pyrazol-5(4H)-one	300.34	3.2	25 (experimental)
3-(4-Methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one	380.3	2.8	Not reported

Key Observations :

• The target compound’s trifluoromethyl and sulfonyl groups contribute to higher molecular weight and lipophilicity (logP ~3.5) compared to simpler pyrazolones (e.g., ).
• Low solubility (<10 µM) is predicted due to the hydrophobic trifluoromethyl and aromatic substituents.

Q & A

Q. How can chiral impurities be minimized during piperidine ring functionalization?

• Methodological Answer : Employ asymmetric catalysis (e.g., chiral Pd complexes) for stereocontrol. Chiral HPLC (e.g., Chiralpak AD-H column) monitors enantiomeric excess (ee > 98%). Racemic crystallization or kinetic resolution via lipase-mediated acyl transfer resolves undesired enantiomers .